2-(4-fluorophenyl)-N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]acetamide
• InChI: InChI=1S/C21H26FN3O4S/c1-29-20-8-6-19(7-9-20)24-11-13-25(14-12-24)30(27,28)15-10-23-21(26)16-17-2-4-18(22)5-3-17/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key: ATPCMUJRIZXXHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)CCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O4S
• Molecular Weight: 435.5 g/mol

Description

2-(4-fluorophenyl)-N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H26FN3O4S and its molecular weight is 435.51. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

A novel sulfonate reagent, closely related to the compound , was synthesized for analytical derivatization in liquid chromatography. This reagent aims to enhance the detection sensitivity of analytes in high-performance liquid chromatography (HPLC) by incorporating a fluorophore for sensitive detection and a tertiary amino function for easy removal after derivatization. This approach underscores the compound's relevance in developing sensitive and specific analytical methods for trace analysis in complex matrices (Wu et al., 1997).

Synthesis and Molecular Docking

The compound has been part of a study focusing on the synthesis and molecular docking of new triazole analogues, indicating its potential as a scaffold for developing enzyme inhibitors. These analogues were evaluated for their inhibitory activities against various enzymes, demonstrating the compound's utility in the discovery of new therapeutics through structural modification and optimization (Virk et al., 2018).

Radiotracer Development for PET Imaging

Another study involved the synthesis and application of a closely related compound as a precursor in the development of radiotracers for positron emission tomography (PET) imaging. This research highlights the compound's significance in the field of neuroimaging, particularly for mapping specific neurotransmitter systems in the brain (Haka et al., 1989).

Antimicrobial Activity Screening

The synthesis of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus and screening for antibacterial activity represent another area of application. This compound was part of a series tested for their efficacy against various bacterial strains, illustrating its potential role in the development of new antimicrobial agents (Iqbal et al., 2017).

Neuropharmacological Studies

Research on serotonin 1A receptors in the living brain of Alzheimer's disease patients using a derivative of this compound as a molecular imaging probe demonstrates its relevance in neuropharmacology and the study of psychiatric disorders. This work underscores the compound's potential in contributing to our understanding of the pathophysiology of neurodegenerative diseases and the development of targeted therapies (Kepe et al., 2006).